Cas no 87830-69-1 (Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester)
87830-69-1 structure
Product Name:Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester
CAS No:87830-69-1
MF:C5H10BrO4P
MW:245.00826215744
CID:651881
PubChem ID:71412028
Update Time:2025-04-19
Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester
- 1-bromo-3-dimethoxyphosphorylpropan-2-one
- Dimethyl (3-bromo-2-oxopropyl)phosphonate
- DTXSID30831602
- 87830-69-1
-
- Inchi: 1S/C5H10BrO4P/c1-9-11(8,10-2)4-5(7)3-6/h3-4H2,1-2H3
- InChI Key: MTXDSELZQAXIFG-UHFFFAOYSA-N
- SMILES: BrCC(CP(=O)(OC)OC)=O
Computed Properties
- Exact Mass: 243.95001g/mol
- Monoisotopic Mass: 243.95001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.6Ų
Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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